Cas no 771582-25-3 (3,5-Bis(trifluoromethyl)-4-chlorobenzylamine)

• Product Name: 3,5-Bis(trifluoromethyl)-4-chlorobenzylamine
• CAS No: 771582-25-3
• MF: C₉H₆ClF₆N
• MW: 277.594062328339
• CID: 4790928
• Update Time: 2023-08-17

3,5-Bis(trifluoromethyl)-4-chlorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-chlorobenzylamine

• Inchi： 1S/C9H6ClF6N/c10-7-5(8(11,12)13)1-4(3-17)2-6(7)9(14,15)16/h1-2H,3,17H2
• InChI Key： DTWQOBLAQSVIGB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=C(CN)C=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 3.2
• Topological Polar Surface Area: 26